Cas no 91187-87-0 (N-(pyrrolidin-3-ylmethyl)propan-2-amine)
91187-87-0 structure
Product Name:N-(pyrrolidin-3-ylmethyl)propan-2-amine
CAS No:91187-87-0
MF:C8H18N2
MW:142.241921901703
CID:2131662
PubChem ID:13491802
Update Time:2025-04-21
N-(pyrrolidin-3-ylmethyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(pyrrolidin-3-ylmethyl)propan-2-amine
- DB-352429
- DTXSID30542100
- SCHEMBL4505166
- 91187-87-0
- AKOS012304863
- (propan-2-yl)[(pyrrolidin-3-yl)methyl]amine
- N-[(Pyrrolidin-3-yl)methyl]propan-2-amine
- 3-[(2-propyl)aminomethyl]pyrrolidine
- VJPYEYRKXXVWNA-UHFFFAOYSA-N
- N-(2-propyl)-3-pyrrolidinemethanamine
- Isopropyl-pyrrolidin-3-ylmethyl-amine
-
- Inchi: 1S/C8H18N2/c1-7(2)10-6-8-3-4-9-5-8/h7-10H,3-6H2,1-2H3
- InChI Key: VJPYEYRKXXVWNA-UHFFFAOYSA-N
- SMILES: N1CCC(CNC(C)C)C1
Computed Properties
- Exact Mass: 142.146998583Da
- Monoisotopic Mass: 142.146998583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 24.1Ų
N-(pyrrolidin-3-ylmethyl)propan-2-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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